Cas no 579470-04-5 (2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide)

2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide structure
579470-04-5 structure
Product Name:2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide
CAS No:579470-04-5
MF:C11H12FN3O2
MW:237.230285644531
CID:343682
PubChem ID:71443891
Update Time:2025-04-19

2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide
    • N-[1-(4-fluorophenyl)-3-hydrazinyl-3-oxoprop-1-en-2-yl]acetamide
    • DTXSID10852693
    • 579470-04-5
    • Inchi: 1S/C11H12FN3O2/c1-7(16)14-10(11(17)15-13)6-8-2-4-9(12)5-3-8/h2-6H,13H2,1H3,(H,14,16)(H,15,17)
    • InChI Key: NNTMQYYYYXJUEE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C=C(C(NN)=O)NC(C)=O

Computed Properties

  • Exact Mass: 237.09146
  • Monoisotopic Mass: 237.09135480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 84.22
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